Cas no 1704065-65-5 ((4,5-Difluoro-2-(morpholinosulfonyl)phenyl)boronic acid)

• Product Name: (4,5-Difluoro-2-(morpholinosulfonyl)phenyl)boronic acid
• CAS No: 1704065-65-5
• MF: C₁₀H₁₂BF₂NO₅S
• MW: 307.078788757324
• MDL: MFCD28384292
• CID: 4703317
• Update Time: 2025-07-18

(4,5-Difluoro-2-(morpholinosulfonyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4,5-difluoro-2-(morpholinosulfonyl)phenyl)boronic acid
• AM88166
• (4,5-Difluoro-2-(morpholinosulfonyl)phenyl)boronic acid

• MDL： MFCD28384292
• Inchi： 1S/C10H12BF2NO5S/c12-8-5-7(11(15)16)10(6-9(8)13)20(17,18)14-1-3-19-4-2-14/h5-6,15-16H,1-4H2
• InChI Key： UFLCGIUYQLWVIJ-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=CC=1B(O)O)F)F)(N1CCOCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 426
• Topological Polar Surface Area: 95.4

Additional information on (4,5-Difluoro-2-(morpholinosulfonyl)phenyl)boronic acid

(4,5-Difluoro-2-(morpholinosulfonyl)phenyl)boronic acid (CAS No. 1704065-65-5): A Comprehensive Overview

(4,5-Difluoro-2-(morpholinosulfonyl)phenyl)boronic acid (CAS No. 1704065-65-5) is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and materials science. This boronic acid derivative is characterized by its unique functional groups, including the difluorophenyl moiety and the morpholinosulfonyl substituent, which confer it with distinct chemical properties and reactivity profiles.

The difluorophenyl group is known for its electron-withdrawing effect, which can influence the electronic properties of the molecule. This property is particularly useful in fine-tuning the reactivity of the boronic acid in various chemical reactions. The morpholinosulfonyl substituent, on the other hand, introduces a polar and hydrophilic character to the molecule, enhancing its solubility in polar solvents and its interaction with biological systems.

In recent years, (4,5-Difluoro-2-(morpholinosulfonyl)phenyl)boronic acid has gained attention for its potential applications in medicinal chemistry. One of the key areas of research involves its use as a building block for the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported the successful synthesis of a series of (4,5-difluoro-2-(morpholinosulfonyl)phenyl)boronic acid derivatives that exhibited potent antitumor activity against various cancer cell lines. The researchers attributed this activity to the unique combination of the difluorophenyl and morpholinosulfonyl groups, which enhanced the compound's ability to interact with specific biological targets.

Beyond medicinal chemistry, (4,5-Difluoro-2-(morpholinosulfonyl)phenyl)boronic acid has also found applications in materials science. Its boronic acid functionality makes it an excellent candidate for Suzuki-Miyaura cross-coupling reactions, which are widely used in the synthesis of complex organic molecules and polymers. A recent study in Advanced Materials (2022) demonstrated the use of (4,5-difluoro-2-(morpholinosulfonyl)phenyl)boronic acid as a monomer in the preparation of functionalized polymers with tunable properties. The resulting polymers exhibited enhanced thermal stability and mechanical strength, making them suitable for various industrial applications.

The synthesis of (4,5-Difluoro-2-(morpholinosulfonyl)phenyl)boronic acid typically involves several steps. One common approach is to start with 4,5-difluorobenzenesulfonyl chloride and react it with morpholine to form the corresponding sulfonamide. This intermediate is then converted into the boronic acid using a suitable boron source, such as bis(pinacolato)diboron. The reaction conditions are carefully optimized to ensure high yields and purity of the final product.

The physical and chemical properties of (4,5-Difluoro-2-(morpholinosulfonyl)phenyl)boronic acid have been extensively studied. It is a white crystalline solid that is soluble in polar solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and water. Its melting point has been reported to be around 180°C, and it exhibits good thermal stability under typical reaction conditions.

In terms of safety and handling, (4,5-Difluoro-2-(morpholinosulfonyl)phenyl)boronic acid should be stored in a cool, dry place away from strong oxidizing agents and acidic materials. Proper personal protective equipment (PPE), including gloves and safety goggles, should be used when handling this compound to minimize exposure risks.

Recent advancements in analytical techniques have also contributed to a better understanding of (4,5-Difluoro-2-(morpholinosulfonyl)phenyl)boronic acid's properties. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography have been employed to confirm its structure and purity. These techniques have provided valuable insights into the compound's behavior in different environments and its potential interactions with other molecules.

In conclusion, (4,5-Difluoro-2-(morpholinosulfonyl)phenyl)boronic acid (CAS No. 1704065-65-5) is a multifaceted compound with promising applications in various scientific fields. Its unique combination of functional groups makes it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of complex chemical systems.